Cas no 171504-98-6 (1,4-DI-Tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate)

• Product Name: 1,4-DI-Tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate
• CAS No: 171504-98-6
• MF: C₁₆H₂₈N₂O₆
• MW: 344.403325080872
• MDL: MFCD16621219
• CID: 1032672
• PubChem ID: 22458573
• Update Time: 2025-05-23

1,4-DI-Tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Di-tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate
• 1,4-bis(tert-butoxycarbonyl)-2-methylpiperazine-2-carboxylic acid
• 1,4-DI-BOC-PIPERAZINE-2-CARBOXYLIC ACID METHYL ESTER
• 1-O,4-O-ditert-butyl 2-O-methyl piperazine-1,2,4-tricarboxylate
• 1,4-di-tert-butyl methyl piperazine-1,2,4-tricarboxylate
• Methyl 1,4-Bis(Boc)-2-piperazinecarboxylate
• 1,2,4-Piperazinetricarboxylic acid, 1,4-bis(1,1-dimethylethyl) 2-methyl ester
• C16H28N2O6
• QKNSGUCCNZBAAJ-UHFFFAOYSA-N
• BCP14237
• 8819AA
• FCH2771574
• TRA0013745
• SY020481
• AM803327
• AK120554
• Methyl1,4-Bis(Boc)-2-piperazinecarboxylate
• AX8245970
• MF
• MFCD18089801
• CS-0137043
• WGA50498
• SB49865
• A881925
• SY394402
• AS-39711
• DA-09346
• Methyl 1 pound not4-Bis(Boc)-2-piperazinecarboxylate
• 171504-98-6
• Methyl (R)-1,4-Di-Boc-piperazine-2-carboxylate
• SB48827
• SCHEMBL919744
• MFCD16621219
• DTXSID60625753
• AKOS015924757
• 1,2,4-Piperazinetricarboxylic acid, 1,4-bis(1,1-diMethylethy
• 1,4-DI-Tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate

• MDL： MFCD16621219
• Inchi： 1S/C16H28N2O6/c1-15(2,3)23-13(20)17-8-9-18(11(10-17)12(19)22-7)14(21)24-16(4,5)6/h11H,8-10H2,1-7H3
• InChI Key： QKNSGUCCNZBAAJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OC(C)(C)C)CC1C(=O)OC)=O

Computed Properties

• Exact Mass: 344.19500
• Monoisotopic Mass: 344.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4
• XLogP3: 1.7

Experimental Properties

• PSA: 85.38000
• LogP: 1.89160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1,4-DI-Tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate

Introduction to 1,4-DI-Tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate (CAS No. 171504-98-6)

1,4-DI-Tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 171504-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of two tert-butyl groups and a tricarboxylate moiety, contribute to its distinct chemical properties and reactivity, making it a subject of interest for synthetic chemists and pharmacologists.

The molecular structure of 1,4-DI-Tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate consists of a piperazine core substituted with two tertiary butyl groups at the 1 and 4 positions, and a methyl group at the 2 position. Additionally, the presence of three carboxylate groups at the 1, 2, and 4 positions introduces multiple sites for functionalization and interaction with biological targets. This structural complexity not only influences its solubility and stability but also plays a crucial role in determining its pharmacological profile.

In recent years, there has been a growing interest in developing novel piperazine derivatives as potential drug candidates due to their ability to modulate various biological pathways. The tert-butyl groups in 1,4-DI-Tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate are particularly significant as they can enhance lipophilicity and metabolic stability, which are critical factors for drug bioavailability. Furthermore, the tricarboxylate functionality provides multiple opportunities for covalent binding or interaction with biological targets, which can be exploited in the design of targeted therapies.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. Piperazine derivatives are known to interact with a variety of neurotransmitter receptors and transporters, making them valuable candidates for treating neurological disorders such as depression, anxiety, and epilepsy. The specific substitution pattern in 1,4-DI-Tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate may confer unique selectivity profiles compared to other piperazine-based compounds, which could be advantageous in minimizing side effects.

Recent studies have begun to explore the pharmacokinetic properties of 1,4-DI-Tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate using advanced computational modeling techniques. These studies have highlighted the compound's potential for oral bioavailability and prolonged circulation time due to its optimized lipophilicity and metabolic resistance. Such findings are particularly encouraging for the development of once-daily dosing regimens in clinical settings.

The synthesis of 1,4-DI-Tert-butyl 2-methyl piperazine-1,2,4-tricarboxylate presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. However, recent advancements in catalytic methods have made it possible to construct complex molecular frameworks more efficiently than ever before. These innovations are not only accelerating the discovery process but also enabling the exploration of novel derivatives with enhanced pharmacological properties.

From a medicinal chemistry perspective,1, CAS No.171504-98-6, is a promising scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity to target specific diseases or symptoms more effectively. This flexibility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying new therapeutic agents.

The role of computational chemistry in understanding the behavior of 1, CAS No171504-98-6, cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at an atomic level. These computational approaches complement experimental data by predicting binding affinities, enzyme inhibition profiles, and potential side effects, thereby expediting the drug discovery pipeline.

In conclusion, CAS No171504-98-6 represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications.* Its synthesis,* pharmacological properties,* and computational modeling* offer exciting avenues for further exploration.* As our understanding*of molecular interactions*continues to evolve,*this compound*is poised*to play a crucial role*in next-generation drug development.*